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Compound of Interest

Compound Name: Nkh477

Cat. No.: B15605010

A Water-Soluble Adenylyl Cyclase Activator for In
Vitro and In Vivo Research

Introduction:

Nkh477, also known as Colforsin dapropate hydrochloride, is a potent, water-soluble analog of
forskolin.[1] As a direct activator of adenylyl cyclase, Nkh477 elevates intracellular cyclic AMP
(CAMP) levels, making it a valuable tool for studying a wide range of cellular processes.[2][3][4]
[5][6][7] It exhibits a degree of selectivity for the cardiac (type V) isoform of adenylyl cyclase.[1]
These properties have led to its use in cardiovascular research as a positive inotropic and
hypotensive agent, as well as in studies of smooth muscle relaxation, immune modulation, and
neuronal function.[1][5][7]

This document provides detailed information on the solubility of Nkh477, protocols for its
preparation and use in experimental settings, and an overview of its primary signaling pathway.

Data Presentation: Nkh477 Solubility

The solubility of Nkh477 can vary between batches due to factors such as hydration. The
following tables summarize the reported solubility data in common laboratory solvents. It is
recommended to perform a small-scale solubility test with your specific batch of Nkh477.

Table 1: Solubility in Single Solvents
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Sonication may be
Water 10-21.84 18.31 - 40 required to aid
dissolution.[2][8]

Sonication may be
required. The use of
new, anhydrous
DMSO is

DMSO 30 - 100 54.9 - 183.12
recommended as
hygroscopic DMSO
can impact solubility.
[11[2][8]

DMF 20 36.6

Ethanol 25 4.6

Table 2: Solubility in Co-Solvent Systems

Maximum Maximum

Co-Solvent System Concentration Concentration Notes
(mg/mL) (mM)

DMSO:PBS (pH 7.2)
0.5 0.9

(1:2)

10% DMSO, 40%
PEG300, 5% Tween- =5 >9.16
80, 45% Saline

This formulation yields

a clear solution.[2][8]

10% DMSO, 90% , _ ,
This formulation yields

(20% SBE-B-CD in >5 >9.16 _
) a clear solution.[2]
Saline)
10% DMSO, 90% This formulation yields
' >5 >9.16 .
Corn Oil a clear solution.[2]
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Molecular Weight of Nkh477 (hydrochloride) is 546.1 g/mol .

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution

o Weighing: Accurately weigh out the desired amount of Nkh477 powder. For 1 mL of a 10 mM

stock solution, you will need 5.46 mg.

» Dissolution: Add the appropriate volume of sterile, purified water (e.g., Milli-Q or equivalent)
to the Nkh477 powder.

o Solubilization: Vortex the solution vigorously. If the compound does not fully dissolve,
sonicate the vial in a water bath until the solution is clear.[2][8]

 Sterilization: For cell culture applications, sterilize the stock solution by passing it through a
0.22 um syringe filter.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term use (weeks) or -80°C for long-term storage (months). It
is recommended to use freshly prepared solutions as the compound may be unstable in
solution.[2]

Protocol 2: Preparation of a 50 mM DMSO Stock
Solution

e Weighing: Accurately weigh out the desired amount of Nkh477 powder. For 1 mL of a 50 mM
stock solution, you will need 27.3 mg.

» Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the Nkh477
powder.

o Solubilization: Vortex the solution until the compound is fully dissolved. Gentle warming (e.g.,
in a 37°C water bath) and sonication can be used to aid dissolution if necessary.[2][8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15605010?utm_src=pdf-body
https://www.benchchem.com/product/b15605010?utm_src=pdf-body
https://www.benchchem.com/product/b15605010?utm_src=pdf-body
https://www.medchemexpress.com/nkh477.html
https://www.targetmol.com/compound/nkh477
https://www.medchemexpress.com/nkh477.html
https://www.benchchem.com/product/b15605010?utm_src=pdf-body
https://www.benchchem.com/product/b15605010?utm_src=pdf-body
https://www.medchemexpress.com/nkh477.html
https://www.targetmol.com/compound/nkh477
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C. Ensure the vials
are tightly sealed to prevent moisture absorption by the DMSO.

Protocol 3: Preparation of an In Vivo Formulation (based
on 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

This protocol is for preparing a working solution for animal studies and should be performed in
a sterile environment.[2]

o Prepare a concentrated DMSO stock: Prepare a high-concentration stock solution of Nkh477
in DMSO (e.g., 50 mg/mL).

¢ Mixing the components: In a sterile tube, add the following components in the specified
order, ensuring the solution is mixed thoroughly after each addition:

o 400 pL PEG300
o 100 pL of the 50 mg/mL Nkh477 in DMSO stock solution
o 50 pL Tween-80

 Final dilution: Add 450 pL of sterile saline to bring the total volume to 1 mL. This will result in
a final Nkh477 concentration of 5 mg/mL.

» Administration: The solution should be clear. If any precipitation is observed, gentle warming
and vortexing may be used. This formulation should be prepared fresh before each use.

Mandatory Visualizations
Signaling Pathway of Nkh477
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Activates
Phosphorylates
Adenylyl Cyclase Converts A Activates Protein Kinase A Targets Downstream
r’ (Type V) (PKA) Cellular Responses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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